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Compound of Interest

Compound Name: 4-(2-methoxyethoxy)benzamide

Cat. No.: B4814760

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and synthetic analysis of 4-(2-
methoxyethoxy)benzamide, a critical pharmacophore in medicinal chemistry.[1] Often utilized

as a solubility-enhancing scaffold in drug discovery, this molecule bridges the lipophilic

aromatic domains of kinase inhibitors with hydrophilic solvent interactions via its ethylene glycol

ether tail. This document details its IUPAC nomenclature, physicochemical properties, validated

synthetic protocols, and analytical characterization standards.

Chemical Identity & IUPAC Nomenclature[1][2][3]
The precise identification of this molecule relies on substitutive nomenclature rules defined by

the International Union of Pure and Applied Chemistry (IUPAC).[2]

Nomenclature Breakdown
Parent Structure: Benzamide (Benzenecarboxamide). The amide group (-CONH₂) takes

priority, defining C1 of the benzene ring.
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Substituent: An ethoxy group (-O-CH₂-CH₃) attached to the benzene ring at position 4 (para).

[1]

Secondary Substituent: A methoxy group (-OCH₃) attached to the 2-position of the ethoxy

chain.[1]

Full IUPAC Name:4-(2-methoxyethoxy)benzamide[1][3]

Alternative Names:p-(2-methoxyethoxy)benzamide; 4-(2-

methoxyethoxy)benzenecarboxamide.[1]

Structural Topology
The molecule consists of three distinct functional domains: the polar amide head (H-bond

donor/acceptor), the aromatic linker (pi-stacking), and the flexible ether tail (solubility

modulation).

Figure 1: Structural topology and functional domains of 4-(2-methoxyethoxy)benzamide.

Amide Head
(-CONH2)

Benzene Ring
(Aromatic Core)

Pos 1 Ethoxy Bridge
(-O-CH2-CH2-)

Pos 4 Methoxy Tail
(-OCH3)

Terminal

Click to download full resolution via product page

Physicochemical Profiling (Drug-Likeness)[1]
Understanding the physicochemical profile is essential for assessing the compound's viability

as a drug fragment. The "methoxyethoxy" chain acts as a mini-PEG (polyethylene glycol) unit,

significantly lowering the LogP compared to a purely alkyl chain.
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Property Value (Calc.) Relevance to Drug Design

Molecular Formula C₁₀H₁₃NO₃ Core stoichiometry.[1]

Molecular Weight 195.22 g/mol
Ideal for Fragment-Based Drug

Design (FBDD).[1]

cLogP ~0.8 - 1.1
Moderate lipophilicity; good

membrane permeability.[1]

TPSA ~61.5 Å²
<140 Å² indicates high

probability of oral absorption.

H-Bond Donors 2 (Amide NH₂)
Critical for receptor binding

(e.g., hinge regions).[1]

H-Bond Acceptors 4 (Amide O, 2x Ether O)
Facilitates water solubility and

solvent interaction.[1]

Rotatable Bonds 4
Moderate flexibility; minimizes

entropic penalty upon binding.

Synthetic Methodology
The most robust route for synthesizing 4-(2-methoxyethoxy)benzamide is the Williamson

Ether Synthesis, coupling 4-hydroxybenzamide with an alkyl halide.[1] This convergent

approach avoids the harsh conditions required to convert an acid to an amide in later stages.

Reaction Scheme
The synthesis relies on the nucleophilic attack of the phenoxide ion (generated in situ) on the

primary alkyl halide.
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Figure 2: Convergent synthesis via Williamson Ether coupling.
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Detailed Experimental Protocol
Objective: Synthesis of 4-(2-methoxyethoxy)benzamide on a 10 mmol scale.

Reagents:

4-Hydroxybenzamide (1.37 g, 10 mmol)[1]

1-Bromo-2-methoxyethane (1.53 g, 11 mmol, 1.1 eq)[1]

Potassium Carbonate (K₂CO₃), anhydrous (2.76 g, 20 mmol, 2.0 eq)

N,N-Dimethylformamide (DMF), anhydrous (15 mL)[1]

Step-by-Step Procedure:

Activation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-

hydroxybenzamide and K₂CO₃ in anhydrous DMF.

Deprotonation: Stir the mixture at room temperature for 30 minutes. The mixture will turn

from a suspension to a slightly clearer solution as the phenoxide forms.

Addition: Add 1-bromo-2-methoxyethane dropwise via syringe.

Reaction: Equip the flask with a reflux condenser and heat to 80°C for 6–12 hours. Monitor

reaction progress via TLC (Eluent: 5% MeOH in DCM).
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Quench: Cool the reaction mixture to room temperature. Pour the mixture into 100 mL of ice-

cold water.

Isolation:

If solid precipitates:[1] Filter the white solid, wash copiously with water (to remove DMF

and inorganic salts), and dry under vacuum.

If oil forms:[1] Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine

(2 x 20 mL), dry over Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallization from Ethanol/Water or flash column chromatography (SiO₂, 0-

5% MeOH/DCM gradient).

Yield Expectation: 75–85% (White crystalline solid).

Analytical Characterization
To validate the structure, the following spectral data must be confirmed.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)
δ 7.84 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the amide (deshielded).

δ 7.20 (br s, 1H) & 7.80 (br s, 1H): Amide NH₂ protons (exchangeable).

δ 6.98 (d, J=8.8 Hz, 2H): Aromatic protons ortho to the ether (shielded).

δ 4.15 (t, J=4.5 Hz, 2H): Methylene protons adjacent to the phenoxy oxygen (-O-CH₂-).[1]

δ 3.66 (t, J=4.5 Hz, 2H): Methylene protons adjacent to the methoxy group (-CH₂-O-).[1]

δ 3.32 (s, 3H): Terminal methoxy singlet (-OCH₃).[1]

Mass Spectrometry (ESI-MS)[1]
[M+H]⁺: Calculated 196.22; Observed ~196.1.

[M+Na]⁺: Observed ~218.1 (Common adduct for polyethers).
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Pharmaceutical Relevance
This specific molecular architecture serves as a vital tool in modern drug development:

Solubility Modulation: The "2-methoxyethoxy" tail is a classic medicinal chemistry strategy to

improve the aqueous solubility of flat, aromatic kinase inhibitors without introducing ionizable

groups (like amines) that might cause hERG toxicity [1].

H-Bond Networking: The ether oxygens act as weak hydrogen bond acceptors, potentially

interacting with water networks in the solvent-exposed regions of protein binding pockets

(e.g., ATP-binding sites of kinases) [2].

Metabolic Stability: Unlike longer alkyl chains which are prone to rapid oxidation, the

ethylene glycol motif is relatively stable, though it can eventually undergo O-dealkylation by

CYP450 enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b4814760/docs?utm_src=pdf-body#technical-monograph-structural-elucidation-and-synthetic-utility-of-4-2-methoxyethoxy-benzamide-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Amino-2-oxoethoxy_benzamide
https://www.benchchem.com/product/b4814760?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4814760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 2-isopropoxy-4-methoxy-benzamide | CAS#:926842-78-6 | Chemsrc [chemsrc.com]

2. chem.libretexts.org [chem.libretexts.org]

3. pharmaffiliates.com [pharmaffiliates.com]

4. 4-(2-Amino-2-oxoethoxy)benzamide | C9H10N2O3 | CID 20109098 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Monograph: Structural Elucidation and
Synthetic Utility of 4-(2-methoxyethoxy)benzamide[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b4814760/docs#technical-monograph-
structural-elucidation-and-synthetic-utility-of-4-2-methoxyethoxy-benzamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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